Cas no 2165644-84-6 (2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid)

• Product Name: 2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid
• CAS No: 2165644-84-6
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5993000
• PubChem ID: 93437250
• Update Time: 2025-08-03

2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2165644-84-6
• 2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid
• EN300-1672849

• Inchi： 1S/C9H12F3NO3/c10-9(11,12)8(16)13-4-2-1-3-6(13)5-7(14)15/h6H,1-5H2,(H,14,15)/t6-/m1/s1
• InChI Key： ZWZLXPYQWAGTRX-ZCFIWIBFSA-N
• SMILES： FC(C(N1CCCC[C@@H]1CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid

Comprehensive Overview of 2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid (CAS No. 2165644-84-6)

2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid (CAS No. 2165644-84-6) is a chiral piperidine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its trifluoroacetyl group and acetic acid moiety, is widely utilized as a building block in the synthesis of bioactive molecules. Its unique stereochemistry ((2R)-configuration) and functional groups make it a valuable intermediate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in chiral compounds and fluorinated pharmaceuticals has positioned 2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid as a subject of extensive research. With the rise of AI-driven drug design and computational chemistry, researchers are increasingly exploring its potential in virtual screening and molecular docking studies. Searches for terms like "piperidine derivatives in drug discovery" and "trifluoroacetyl group applications" reflect the compound's relevance in modern medicinal chemistry.

One of the key advantages of 2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid is its versatility. The acetic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in preclinical research. Additionally, the trifluoroacetyl group enhances metabolic stability, a property highly sought after in the development of long-acting therapeutics.

In the context of green chemistry, the synthesis and application of 2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid align with the industry's shift toward sustainable practices. Researchers are investigating eco-friendly synthetic routes, such as catalytic asymmetric synthesis, to produce this compound with minimal environmental impact. This focus on sustainability resonates with the increasing demand for "green pharmaceutical intermediates" in search queries.

The compound's role in central nervous system (CNS) drug development is another area of interest. Piperidine scaffolds are prevalent in CNS-targeting drugs, and the (2R)-configuration of this molecule may offer advantages in blood-brain barrier penetration. Questions like "how to improve drug bioavailability" and "chiral drugs in neurology" highlight the relevance of such research.

Analytical characterization of 2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid typically involves advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure high purity and accurate stereochemical assignment, critical for its use in high-throughput screening platforms. The compound's spectral data is often shared in open-access databases, supporting the trend toward open science and collaborative research.

In summary, 2-[(2R)-1-(trifluoroacetyl)piperidin-2-yl]acetic acid (CAS No. 2165644-84-6) is a multifaceted compound with broad applications in drug discovery and development. Its unique structural features, combined with the growing emphasis on chiral synthesis and sustainable chemistry, make it a valuable asset for researchers. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in addressing challenges related to drug efficacy and safety.